Cas no 886500-63-6 (1-(Bromomethyl)-3,5-difluoro-2-methoxybenzene)

• Product Name: 1-(Bromomethyl)-3,5-difluoro-2-methoxybenzene
• CAS No: 886500-63-6
• MF: C₈H₇BrF₂O
• MW: 237.041388750076
• MDL: MFCD06660240
• CID: 721208
• PubChem ID: 17750690
• Update Time: 2024-10-26

1-(Bromomethyl)-3,5-difluoro-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(Bromomethyl)-3,5-difluoro-2-methoxybenzene
• 3,5-Difluoro-2-methoxybenzyl bromide
• Benzene,1-(bromomethyl)-3,5-difluoro-2-methoxy-
• 1-(Bromomethyl)-3,5-difluoro-2-methoxybenzene (ACI)
• SCHEMBL3488489
• 886500-63-6
• DTXSID90590647
• 3,5-difluoro-2-methoxybenzylbromide
• XLYRQPGSEJMVIM-UHFFFAOYSA-N
• MFCD06660240
• EN300-1897278
• CL8712
• AS-46083
• AKOS015956851

• MDL： MFCD06660240
• Inchi： 1S/C8H7BrF2O/c1-12-8-5(4-9)2-6(10)3-7(8)11/h2-3H,4H2,1H3
• InChI Key： XLYRQPGSEJMVIM-UHFFFAOYSA-N
• SMILES： FC1C=C(CBr)C(OC)=C(F)C=1

Computed Properties

• Exact Mass: 235.96483g/mol
• Monoisotopic Mass: 235.96483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.566
• Melting Point: N/A℃
• Boiling Point: 234℃
• Flash Point: 115℃
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

1-(Bromomethyl)-3,5-difluoro-2-methoxybenzene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：8
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides